Cas no 7020-93-1 (1-Butanamine, N-[(4-methylphenyl)methylene]-)

• Product Name: 1-Butanamine, N-[(4-methylphenyl)methylene]-
• CAS No: 7020-93-1
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 531117
• PubChem ID: 525723
• Update Time: 2025-04-19

1-Butanamine, N-[(4-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, N-[(4-methylphenyl)methylene]-
• N-butyl-1-(4-methylphenyl)methanimine
• SCHEMBL14196484
• 7020-93-1
• NSSZZXRKKBIESQ-UHFFFAOYSA-N
• (p-methylbenzylidene)-butyl-amine
• DTXSID50335531
• N-butyl-1-(p-tolyl)methanimine

• Inchi： 1S/C12H17N/c1-3-4-9-13-10-12-7-5-11(2)6-8-12/h5-8,10H,3-4,9H2,1-2H3/b13-10+
• InChI Key： NSSZZXRKKBIESQ-JLHYYAGUSA-N
• SMILES： N(=C/C1C=CC(C)=CC=1)\CCCC

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.4Ų